4-Benzylsulfanylthieno[2,3-d]pyrimidine

• Molecular Formula: C13H10N2S2
• Molecular Weight: 258.4 g/mol
• IUPAC Name: 4-benzylsulfanylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C13H10N2S2/c1-2-4-10(5-3-1)8-17-13-11-6-7-16-12(11)14-9-15-13/h1-7,9H,8H2
• InChI Key: GEIHZHQRXYKYAE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CSC2=NC=NC3=C2C=CS3

Description

4-Benzylsulfanylthieno[2,3-d]pyrimidine is a fused heterocyclic compound comprising a thiophene ring fused to a pyrimidine core. The key structural feature is the benzylsulfanyl (-S-CH₂-C₆H₅) substituent at the 4-position of the pyrimidine ring. This sulfur-containing group enhances lipophilicity and may influence interactions with biological targets, such as enzymes or receptors, due to its polarizable nature and steric bulk . Pyrimidine derivatives, including thieno[2,3-d]pyrimidines, are widely studied for their roles in medicinal chemistry, particularly as kinase inhibitors, antimicrobial agents, and anticancer compounds .

Comparison with Similar Compounds

Structural Variations in 4-Substituted Thieno[2,3-d]pyrimidines

The 4-position of thieno[2,3-d]pyrimidine is a critical site for functionalization. Key analogs include:

• 4-Substituted Anilinothieno[2,3-d]pyrimidine-6-methanone (Figure 12A): Features a ketone group at position 6 and an anilino substituent at position 3.
• 4-Substituted Anilinothieno[2,3-d]pyrimidin-6-amide (Figure 12B): The amide group introduces hydrogen-bonding capability, which may strengthen target binding but increase metabolic instability .
• 4-Benzylsulfanylthieno[2,3-d]pyrimidine: The benzylsulfanyl group provides a balance of lipophilicity and moderate steric hindrance, favoring interactions with hydrophobic protein pockets .

Table 1: Substituent Effects at Position 4

Compound	Substituent	Key Properties
4-Benzylsulfanyl derivative	-S-CH₂-C₆H₅	High lipophilicity, moderate bulk
4-Anilino-6-methanone	-NH-C₆H₅ + C=O	Polar, hydrogen-bonding capable
4-Anilino-6-amide	-NH-C₆H₅ + CONH₂	Enhanced solubility, metabolic labile

Fused Ring Modifications: Thieno vs. Pyrrolo/Furo/Pyrido Pyrimidines

The fused ring system significantly impacts electronic and steric properties:

• Pyrrolo[2,3-d]pyrimidines (Figure 10): Replace the thiophene with a pyrrole ring (N-containing). This introduces additional hydrogen-bonding sites but reduces sulfur-mediated hydrophobic interactions. For example, 2,4,6-trisubstituted pyrrolo derivatives (Figure 10A) show altered selectivity in kinase inhibition compared to sulfur-containing analogs .
  
• Furo[2,3-d]pyrimidines (Figure 17): Feature an oxygen atom in the fused ring. Derivatives like 4-amino-5-methylfuro[2,3-d]pyrimidine (Figure 17A) may exhibit lower metabolic stability than thieno analogs .
• Pyrido[2,3-d]pyrimidines (Figure 20): Incorporate a pyridine ring, expanding the π-conjugated system. This enhances aromatic stacking but may reduce solubility. Compounds like pyrido derivatives (28) and (29) are explored in oncology for EGFR inhibition .
  

Table 2: Fused Ring Comparison

Fused Ring Type	Heteroatom	Key Characteristics
Thieno[2,3-d]pyrimidine	S	High lipophilicity, polarizable
Pyrrolo[2,3-d]pyrimidine	N	Hydrogen-bonding capability
Furo[2,3-d]pyrimidine	O	Reduced steric bulk, higher polarity
Pyrido[2,3-d]pyrimidine	N (pyridine)	Enhanced aromatic stacking

Substituent Diversity in Sulfur-Containing Analogs

Other sulfur-modified derivatives highlight the versatility of thieno[2,3-d]pyrimidine:

• 2-((5-Methylthieno[2,3-d]pyrimidin-4-yl)thio)aniline (): Combines a methyl group at position 5 with a thioaniline substituent at position 4.
• 2-[(4-Bromophenyl)methylsulfanyl]-3-ethyl derivative (): The bromophenyl group increases steric bulk and electron-withdrawing effects, which could improve target specificity but reduce solubility .